2,7-dimethyl-6-[2-(1-pyrrolidinyl)-4-pyrimidinyl][1,2,4]triazolo[1,5-a]pyrimidine

• IUPAC Name: 2,7-dimethyl-6-(2-pyrrolidin-1-ylpyrimidin-4-yl)-[1,2,4]triazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C15H17N7/c1-10-12(9-17-15-18-11(2)20-22(10)15)13-5-6-16-14(19-13)21-7-3-4-8-21/h5-6,9H,3-4,7-8H2,1-2H3
• InChI Key: OHFQOQLHJYINLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NC2=NC(=NN12)C)C3=NC(=NC=C3)N4CCCC4
• Molecular Formula: C15H17N7
• Molecular Weight: 295.34 g/mol

Description

Its structure features:

• Methyl groups at positions 2 and 5.
• A 2-(1-pyrrolidinyl)-4-pyrimidinyl substituent at position 6.

This substitution pattern is critical for modulating biological activity. The [1,2,4]triazolo[1,5-a]pyrimidine core is recognized for its role in inhibiting enzymes such as acetolactate synthase (herbicidal activity) and tubulin polymerization (anticancer activity) .

Preparation Methods

Synthetic Routes and Reaction Conditions: : The synthesis of 2,7-dimethyl-6-[2-(1-pyrrolidinyl)-4-pyrimidinyl][1,2,4]triazolo[1,5-a]pyrimidine typically involves multiple steps, starting with the preparation of the pyrimidine core followed by the introduction of functional groups. Common reagents include methylation agents, pyrrolidine, and triazolo precursors. Reaction conditions generally involve elevated temperatures and the use of catalysts to facilitate bond formation.

Industrial Production Methods: : Industrial production often employs batch or continuous flow processes, with emphasis on optimizing yield and purity. The choice of solvents, catalysts, and purification methods is crucial, often necessitating the use of high-performance liquid chromatography (HPLC) for final product isolation.

Chemical Reactions Analysis

Types of Reactions: : 2,7-dimethyl-6-[2-(1-pyrrolidinyl)-4-pyrimidinyl][1,2,4]triazolo[1,5-a]pyrimidine undergoes a variety of chemical reactions, including nucleophilic substitution, oxidation, and reduction.

Common Reagents and Conditions: : Reagents such as sodium hydride, bromine, and hydrogen gas are frequently used in these reactions. Conditions often involve specific pH levels, temperature controls, and inert atmospheres to prevent unwanted side reactions.

Major Products: : Depending on the reactions, major products can include different substituted derivatives of the original compound, each with potential unique properties and applications.

Scientific Research Applications

The compound is extensively utilized in scientific research due to its bioactive properties.

Chemistry: : In chemistry, it's used as a precursor for synthesizing more complex molecules and studying reaction mechanisms.

Biology: : In biology, it's investigated for its potential interactions with cellular components and biochemical pathways.

Medicine: : Medicinal chemistry explores its potential as a therapeutic agent, particularly in areas such as antiviral, antibacterial, and anticancer research.

Industry: : In the industrial sector, it finds applications in material science, including the development of novel polymers and coatings.

Mechanism of Action

The mechanism of action involves the compound binding to specific molecular targets, such as enzymes or receptors, and modulating their activity. This can result in altered cellular functions and biological effects. Pathways often include signal transduction mechanisms and metabolic pathways essential for cell survival and proliferation.

Comparison with Similar Compounds

Key Structural-Activity Relationships (SAR)

Replacement with 2-morpholinyl-4-pyrimidinyl (as in ) may alter solubility or pharmacokinetics due to morpholine’s oxygen atom. Trifluorophenyl groups (e.g., ) increase lipophilicity and metabolic stability, critical for anticancer activity.

Position 7 Modifications :

• Methyl groups (common in herbicidal agents ) may reduce steric hindrance, favoring interaction with acetolactate synthase.
• Bulky aryl groups (e.g., 3,4,5-trimethoxyphenyl in ) enhance antiproliferative effects by interfering with tubulin dynamics.

Position 2 Variations: Amino groups (e.g., ) improve hydrogen-bonding capacity, crucial for enzyme inhibition. Phenyl groups (e.g., ) may contribute to π-π stacking in hydrophobic binding pockets.

Anticancer Potential

• Derivatives with trifluoroethylamino groups (e.g., ) exhibit nanomolar potency against tumor xenografts by inhibiting vinca alkaloid binding to tubulin.
• Carboxamide hybrids (e.g., ) show antiproliferative activity against breast and lung cancer cell lines (IC₅₀: 1–10 µM).

Herbicidal and Antimicrobial Activity

• 5,7-Dimethyl derivatives (e.g., ) inhibit Brassica campestris and Echinochloa crusgalli at 100 ppm.
• Diheterocyclic compounds (triazolo[1,5-a]pyrimidine + oxadiazole) display fungicidal activity against Rhizoctonia solani .

Limitations and Challenges

• Solubility issues with highly lipophilic groups (e.g., trifluorophenyl) may limit bioavailability .
• Synthetic complexity of multi-component reactions requires optimization for scalability .